Cas no 226700-81-8 (Fosamprenavir Calcium Salt)

• Product Name: Fosamprenavir Calcium Salt
• CAS No: 226700-81-8
• MF: C₂₅H₃₄CaN₃O₉PS
• MW: 623.668925762177
• MDL: MFCD08141843
• CID: 67091
• Update Time: 2025-05-20

Fosamprenavir Calcium Salt Chemical and Physical Properties

Names and Identifiers

• Fosamprenavir calcium
• Calcium [(3S)-oxolan-3-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-1-phenyl-3-phosphonatooxy-butan-2-yl]carbamate
• Fosamprenavir Calcium Salt
• [(2R,3S)-1-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-[[(3S)-oxolan-3-yl]oxycarbonylamino]-4-phenyl-butan-2-yl]oxyphosphonic acid
• Lexiva
• Telzir
• Calcium (3S) tetrahydro-3-furanyl(1S,2R)-3-[[(4-aminophenyl)sulfonyl](isobutyl)amino]-1 -benzyl-2-(phosphonooxy)propylcarbamate
• GW433908

• MDL： MFCD08141843
• Inchi： 1S/C25H36N3O9PS.Ca/c1-18(2)15-28(39(33,34)22-10-8-20(26)9-11-22)16-24(37-38(30,31)32)23(14-19-6-4-3-5-7-19)27-25(29)36-21-12-13-35-17-21;/h3-11,18,21,23-24H,12-17,26H2,1-2H3,(H,27,29)(H2,30,31,32);/q;+2/p-2/t21-,23-,24+;/m0./s1
• InChI Key： PMDQGYMGQKTCSX-HQROKSDRSA-L
• SMILES： [Ca+2].S(C1C=CC(=CC=1)N)(N(CC(C)C)C[C@H]([C@H](CC1C=CC=CC=1)NC(=O)O[C@@H]1COCC1)OP(=O)([O-])[O-])(=O)=O

Computed Properties

• Exact Mass: 623.13800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 14

Experimental Properties

• Melting Point: 282-2840C
• PSA: 201.57000
• LogP: 5.44910

Fosamprenavir Calcium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Fosamprenavir Calcium Salt

Introduction to Fosamprenavir Calcium Salt (CAS No. 226700-81-8)

Fosamprenavir Calcium Salt, with the chemical compound identifier CAS No. 226700-81-8, is a significant pharmaceutical compound that has garnered considerable attention in the field of chemobiomedicine. This compound is a calcium salt derivative of amprenavir, an antiretroviral drug widely used in the treatment of HIV/AIDS. The introduction of this compound into clinical practice represents a notable advancement in the management of viral infections, particularly those caused by the human immunodeficiency virus (HIV).

The chemical structure of Fosamprenavir Calcium Salt is characterized by its modified backbone, which enhances its pharmacokinetic properties compared to its parent compound, amprenavir. This modification involves the introduction of a fosinate group, which contributes to improved stability and bioavailability. The calcium salt form further enhances solubility and formulation stability, making it more suitable for therapeutic applications.

In recent years, there has been a growing emphasis on the development of antiretroviral agents that not only effectively suppress viral replication but also exhibit favorable safety profiles and ease of administration. Fosamprenavir Calcium Salt has emerged as a promising candidate in this context. Its ability to inhibit the protease enzyme required for HIV replication has been well-documented in multiple clinical trials and studies.

One of the most compelling aspects of Fosamprenavir Calcium Salt is its potential to be used in combination therapy regimens. The synergistic effects observed when used alongside other antiretroviral drugs have led to improved outcomes for patients infected with HIV. This combination approach helps to reduce the likelihood of drug resistance development, which remains a significant challenge in HIV treatment.

The pharmacokinetic profile of Fosamprenavir Calcium Salt has been extensively studied, revealing several key advantages over traditional antiretroviral agents. For instance, it exhibits a longer half-life, allowing for less frequent dosing, which enhances patient compliance. Additionally, its reduced renal clearance makes it suitable for use in patients with varying degrees of kidney function.

Recent research has also highlighted the role of Fosamprenavir Calcium Salt in managing treatment-experienced patients. These individuals often face challenges due to drug resistance and limited treatment options. Studies have shown that Fosamprenavir Calcium Salt can be effective in such populations, providing a viable alternative for clinicians managing complex cases.

The formulation of Fosamprenavir Calcium Salt has been optimized for oral administration, ensuring ease of use for patients. This formulation has been found to be well-tolerated, with adverse effects generally mild and manageable. Common side effects include gastrointestinal disturbances, which are typical of many antiretroviral medications but are often less severe with this compound.

In conclusion, Fosamprenavir Calcium Salt (CAS No. 226700-81-8) represents a significant advancement in the treatment of HIV/AIDS. Its unique chemical structure, favorable pharmacokinetic properties, and potential for use in combination therapy make it a valuable asset in modern antiviral regimens. As research continues to evolve, further applications and benefits of this compound are likely to be uncovered, enhancing its role in global health efforts.